Cas no 1409950-63-5 (1-chloro-6-ethoxy-4-methoxyisoquinoline)

• Product Name: 1-chloro-6-ethoxy-4-methoxyisoquinoline
• CAS No: 1409950-63-5
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 2111780
• Update Time: 2023-11-19

1-chloro-6-ethoxy-4-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-chloro-6-ethoxy-4-methoxyIsoquinoline
• ZPULWFMWARBLOG-UHFFFAOYSA-N
• Isoquinoline, 1-chloro-6-ethoxy-4-methoxy-
• CID 86683194
• 1-chloro-6-ethoxy-4-methoxyisoquinoline

• Inchi： 1S/C12H12ClNO2/c1-3-16-8-4-5-9-10(6-8)11(15-2)7-14-12(9)13/h4-7H,3H2,1-2H3
• InChI Key： ZPULWFMWARBLOG-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C(=CN=1)OC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Topological Polar Surface Area: 31.4

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 382.3±37.0 °C(Predicted)
• pka: 2.48±0.39(Predicted)